Unii-F690WK9XQ6

• IUPAC Name: (E)-2-chloro-1,1,1,4,4,4-hexafluorobut-2-ene
• InChI: InChI=1S/C4HClF6/c5-2(4(9,10)11)1-3(6,7)8/h1H/b2-1+
• InChI Key: JRENXZBKMHPULY-OWOJBTEDSA-N
• Canonical SMILES: C(=C(C(F)(F)F)Cl)C(F)(F)F
• Isomeric SMILES: C(=C(\C(F)(F)F)/Cl)\C(F)(F)F
• Molecular Formula: C4HClF6
• Molecular Weight: 198.49 g/mol
• CAS RN: 7736-43-8

Description

“Unii-F690WK9XQ6” is the Unique Ingredient Identifier (UNII) for the chemical compound known as 2-Chloro-1,1,1,4,4,4-Hexafluoro-2-Butene. UNII codes are primarily used to identify and track substances in several drug databases and regulatory documents related to drugs, biologics, and medical devices.

Scientific Research Applications

• Nanoparticle Synthesis and Materials Research :

  • The development of novel materials, including inorganic nanoparticles, is a central aspect of chemical research, with implications in various industrial and technological areas. This includes advancements in the electronics industry, where the discovery of new semiconducting materials has led to significant technological evolution (Cushing, Kolesnichenko, O'Connor, 2004).

• Translation of Basic Research into Practical Innovations :

  • The process of translating basic scientific research into deployable innovations that benefit society is a long-standing practice in human history. This includes areas like space exploration and other significant technological advancements. Educational programs and initiatives like the National Collegiate Inventors and Innovators Alliance (NCIIA) play a key role in this translation process by offering training and support (Giordan, Shartrand, Steig, Weilerstein, 2011).

• Nanosatellite Program and Aerospace Training :

  • The University Nanosat Program (UNP) demonstrates how student satellite programs can be used for practical aerospace education and technology development. This program emphasizes the training of future aerospace professionals and the infusion of innovative methodologies and technologies in aerospace institutions (Hunyadi, Ganley, Peffer, Kumashiro, 2004).

• Collaborative Working Environment for Environmental Models :

  • Large scientific applications, such as the Unified Air Pollution Model (UNI-DEM), demonstrate the need for collaborative working environments that facilitate remote development and data sharing among geographically dispersed scientists. This is especially pertinent in the continuous development and experimentation of large-scale environmental models (Şahin, Weihrauch, Dimov, Alexandrov, 2009).

• Wireless LAN Applications in Electronics :

  • Research in electronics has led to the development of dual-band front-ends for wireless LAN applications. This includes advancements in low noise amplifiers (LNAs) and the implementation of dual-band operations, showcasing the integration of scientific research in practical electronic device development (Li, Quintal, O. Kenneth, 2004).

• Transforming Scientific and Technical Achievements in Universities :

  • Universities play a critical role as the mainstay of national basic research and as important groups in application study and high-tech industrialization. The emphasis is on accelerating the transformation of scientific and technical achievements into economically viable scientific and technological industries (Xian-guo, 2004).

• Intervention in the Lab-Scale Research Process :

  • The research process itself presents opportunities for addressing social concerns, especially in controversial areas like genomics, synthetic biology, and nanotechnology. Policy-makers and scientists are encouraged to guide research and development in ways that respect societal concerns (Schuurbiers, Fisher, 2009).

• Nanoscale Materials Systems Research :

  • The scientific programs under the DOE A9024 Grant at the FSMRL focused on interdisciplinary research clusters in nanoscale materials systems. This included studies on surfaces, interfaces, complex materials, energetics, and structures, emphasizing the theme of Nanoscale Materials Systems (Lewis, 2009).

• Data-Intensive Analysis in Scientific Research :

  • Research scientists in data-intensive science utilize various software applications to support their analyses. This requires interoperability, integration, automation, reproducibility, and efficient data handling. Hybrid technologies are often necessary to meet these requirements (Yao, Rabhi, Peat, 2014).